Fortimicin A sulfate
Overview
Description
Astromicin Sulfate is an antibiotic with aminoglycoside structure. It may produce depression of neuromuscular function which may cause prolonged paralysis of respiratory muscles, and this is achieved through neuromuscular block.
Scientific Research Applications
Sulfate Reduction in Intestinal Bacteria
Fortimicin A sulfate's interaction with sulfate-reducing bacteria (SRB) and its role in sulfate reduction pathways in the gut is a significant area of research. The study by Kushkevych et al. (2020) focused on the metabolic pathways of sulfate reduction in intestinal bacteria, particularly the assimilatory (ASR) and dissimilatory (DSR) sulfate reduction processes. The review highlights the importance of understanding these metabolic pathways in SRB, which are crucial for proposing possibilities of extending metabolic pathways from hydrogen sulfide to cysteine in intestinal SRB. This research is essential for understanding the impact of sulfate reduction on gut health and its potential industrial implications due to corrosion effects caused by hydrogen sulfide production (Kushkevych et al., 2020).
Sulfated Chitin and Chitosan as Biomaterials
Fortimicin A sulfate's chemical structure and properties also make it a candidate for creating novel biomaterials. Jayakumar et al. (2007) discussed the potential of sulfated chitin and chitosan as bifunctional materials with various applications, including drug delivery systems, blood compatibility, and antibacterial fields. This research underscores the significance of sulfation in maintaining the original properties of chitin and chitosan while adding new or improved properties. The sulfated chitin and chitosan are highlighted for their non-toxic, biodegradable, and biocompatible nature, making them promising materials for biomedical applications (Jayakumar et al., 2007).
properties
CAS RN |
72275-67-3 |
|---|---|
Product Name |
Fortimicin A sulfate |
Molecular Formula |
C17H39N5O14S2 |
Molecular Weight |
601.64 |
IUPAC Name |
2-amino-N-[(1S,2R,3R,4S,5S,6R)-4-amino-3-[(2R,3R,6S)-3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2,5-dihydroxy-6-methoxycyclohexyl]-N-methylacetamide;sulfuric acid |
InChI |
InChI=1S/C17H35N5O6.2H2O4S/c1-7(19)9-5-4-8(20)17(27-9)28-15-11(21)13(24)16(26-3)12(14(15)25)22(2)10(23)6-18;2*1-5(2,3)4/h7-9,11-17,24-25H,4-6,18-21H2,1-3H3;2*(H2,1,2,3,4)/t7?,8-,9+,11+,12+,13+,14-,15-,16-,17-;;/m1../s1 |
InChI Key |
TYNZVWXDLOJTIM-QQFWICJTSA-N |
SMILES |
CC(C1CCC(C(O1)OC2C(C(C(C(C2O)N(C)C(=O)CN)OC)O)N)N)N.OS(=O)(=O)O.OS(=O)(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Astromicin Sulfate; A 44747; A44747; A-44747 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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